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Compound of Interest

Compound Name: Malantide

Cat. No.: B549818

For Researchers, Scientists, and Drug Development Professionals

Introduction

Malantide is a synthetic tetradecapeptide derived from the phosphorylation site of the (3-
subunit of phosphorylase kinase. Its high specificity as a substrate for several key protein
kinases makes it an invaluable tool in kinase activity assays, which are fundamental to signal
transduction research and drug discovery. Malantide is a highly specific substrate for cCAMP-
dependent Protein Kinase A (PKA) and also serves as an efficient substrate for Protein Kinase
C (PKC) and cGMP-dependent Protein Kinase (PKG). This document provides detailed
protocols for utilizing Malantide in various kinase assay formats, including radioactive,
fluorescence polarization, and mass spectrometry-based methods.

Malantide Peptide Sequence: H-Arg-Thr-Lys-Arg-Ser-Gly-Ser-Val-Tyr-Glu-Pro-Leu-Lys-lle-OH

Kinase Substrate Specificity and Kinetic Parameters

Malantide's utility is underscored by its distinct kinetic parameters for different kinases,
allowing for specific and sensitive activity measurements.
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Kinase Michaelis Constant (Km) Maximum Velocity (Vmax)
Protein Kinase A (PKA) 15 uM 23.8 units/mg

Protein Kinase C (PKC) 16 uM Not Reported

Protein Kinase G (PKG) 233 uM 6.6 units/mg

Signaling Pathways

Understanding the context in which these kinases operate is crucial for interpreting assay
results. Below are simplified diagrams of the signaling pathways involving PKA, PKC, and
PKG.
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Figure 1: Simplified PKA signaling pathway.

releases activates

( ] hosphorylates
5 (= m phosme [L (©.9. Malantide) ’_’[ Substate H(CE““‘E'“ESW*]
acivate:

Recept | cleaves _
rrrrrrrrrr pror 7

Cellular Response
(.g., Smooth Muscle
Relaxation)

Nitric Oxide activates Soluble Guanylyl converts activates phosphorylates Protein Substrate Phosphorylated
Inactive PKG Active PKG
(NO) Cyclase (SGC) (e.0., Malantide) Substrate

Start: Incubate at 30°C Stop Reaction Spot onto Wash to Remove clnnllanon Analyze Data
Prepare Reaction Mix (e.g., with acid) P81 paper Unincorporated [y- 32P]ATP Counting V:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b549818?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start: Add FP Read Fluorescence

Prepare Reaction Mix Incubate at RT ' ’ ' Detection Reagents ' P Incubate at RT)_>( Polarization Analyze Data
Start: o > . > Prepare Sample for Acquire Mass

Prepare Reaction Mix Incubate at 30°C Stop Reaction ( MALDI-TOF MS Spectra Analyze Data

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols for Malantide Kinase
Activity Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b549818#protocol-for-malantide-kinase-activity-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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